Cas no 113475-65-3 (4,5-Diethoxy-2-nitroaniline)

4,5-Diethoxy-2-nitroaniline structure
4,5-Diethoxy-2-nitroaniline structure
Product Name:4,5-Diethoxy-2-nitroaniline
CAS No:113475-65-3
MF:C10H14N2O4
MW:226.229162693024
CID:185948
PubChem ID:5143949
Update Time:2025-04-19

4,5-Diethoxy-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

    • 4,5-DIETHOXY-2-NITROANILINE
    • AC1NOTFL
    • AC1Q35X6
    • ACMC-20e660
    • CTK4A8313
    • Oprea1_735844
    • Benzenamine, 4,5-diethoxy-2-nitro-
    • SB79648
    • DTXSID40408743
    • EN300-13712
    • SR-01000070934
    • 113475-65-3
    • SR-01000070934-1
    • AKOS009013535
    • Z90667494
    • CS-0233918
    • SCHEMBL11484097
    • 4,5-Diethoxy-2-nitroaniline
    • MDL: MFCD02103697
    • Inchi: 1S/C10H14N2O4/c1-3-15-9-5-7(11)8(12(13)14)6-10(9)16-4-2/h5-6H,3-4,11H2,1-2H3
    • InChI Key: FIHGCFPYSBKOTC-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C(=CC=1OCC)N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 226.09542
  • Monoisotopic Mass: 226.095357
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.3
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.225
  • Boiling Point: 399.3°Cat760mmHg
  • Flash Point: 195.3°C
  • Refractive Index: 1.559
  • PSA: 87.62

4,5-Diethoxy-2-nitroaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B592420-25mg
4,5-Diethoxy-2-nitroaniline
113475-65-3
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$ 50.00 2022-06-07
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$ 70.00 2022-06-07
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